3-Methyl-6-[(1-{[3-(trifluoromethyl)phenyl]methanesulfonyl}pyrrolidin-3-yl)methoxy]pyridazine

• Molecular Formula: C18H20F3N3O3S
• Molecular Weight: 415.4 g/mol
• IUPAC Name: 3-methyl-6-[[1-[[3-(trifluoromethyl)phenyl]methylsulfonyl]pyrrolidin-3-yl]methoxy]pyridazine
• InChI: InChI=1S/C18H20F3N3O3S/c1-13-5-6-17(23-22-13)27-11-15-7-8-24(10-15)28(25,26)12-14-3-2-4-16(9-14)18(19,20)21/h2-6,9,15H,7-8,10-12H2,1H3
• InChI Key: OZCKTIAQALIWKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OCC2CCN(C2)S(=O)(=O)CC3=CC(=CC=C3)C(F)(F)F

Description

3-Methyl-6-[(1-{[3-(trifluoromethyl)phenyl]methanesulfonyl}pyrrolidin-3-yl)methoxy]pyridazine is a complex organic compound known for its unique chemical structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-6-[(1-{[3-(trifluoromethyl)phenyl]methanesulfonyl}pyrrolidin-3-yl)methoxy]pyridazine typically involves multiple steps, including the formation of intermediate compoundsCommon reagents used in these reactions include dichloromethane, triethylamine, and isocyanates .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of advanced techniques such as continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Methyl-6-[(1-{[3-(trifluoromethyl)phenyl]methanesulfonyl}pyrrolidin-3-yl)methoxy]pyridazine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of substituted pyridazine compounds.

Scientific Research Applications

3-Methyl-6-[(1-{[3-(trifluoromethyl)phenyl]methanesulfonyl}pyrrolidin-3-yl)methoxy]pyridazine has numerous scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: The compound is investigated for its potential therapeutic effects, such as anti-inflammatory and analgesic properties.

Industry: It is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 3-Methyl-6-[(1-{[3-(trifluoromethyl)phenyl]methanesulfonyl}pyrrolidin-3-yl)methoxy]pyridazine involves its interaction with specific molecular targets and pathways. The compound may act as an agonist or antagonist at certain receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-Methyl-6-[(1-{[3-(trifluoromethyl)phenyl]methanesulfonyl}pyrrolidin-3-yl)methoxy]pyridazine include:

• 3-Methyl-6-[3-(trifluoromethyl)phenyl]-1,2,4-triazolo[4,3-b]pyridazine
• 3-Trifluoromethyl-5,6-dihydro-[1,2,4]triazolo Pyrazine

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.